Cas no 15114-79-1 (Pregn-4-en-3-one,20-hydroxy-)

• Product Name: Pregn-4-en-3-one,20-hydroxy-
• CAS No: 15114-79-1
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• CID: 184643
• PubChem ID: 161109
• Update Time: 2025-04-19

Pregn-4-en-3-one,20-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-3-one,20-hydroxy-
• (8S,9S,10R,13S,14S,17S)-17-(1-hydroxyethyl)-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 20 beta-dihydroprogesterone
• 20beta-Hydroxypregn-4-en-3-one
• 20-Hydroxypregn-4-en-3-one
• SC 9417
• Q27116940
• 20-dihydroprogesterone
• 20-hydroxy-4-pregnen-3-one
• LMST02030152
• CHEBI:36728
• Pregn-4-en-3-one, 20-hydroxy-
• RWBRUCCWZPSBFC-HWSYHKBZSA-N
• SCHEMBL891075
• 15114-79-1

• Inchi： 1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12-13,16-19,22H,4-11H2,1-3H3/t13?,16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： RWBRUCCWZPSBFC-HWSYHKBZSA-N
• SMILES： OC(C)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 316.240230259g/mol
• Monoisotopic Mass: 316.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų